![molecular formula C12H19NO B021340 1-Acetamidoadamantane CAS No. 880-52-4](/img/structure/B21340.png)
1-Acetamidoadamantane
Overview
Description
1-Acetamidoadamantane, also known as 1-adamantanecarboxylic acid, is a synthetic organic compound with the molecular formula C10H17NO2. It is a white crystalline solid that is soluble in water, alcohol, and most organic solvents. This compound has been used in scientific research for its various properties and applications, including as a building block for organic synthesis, as a ligand for metal complexes, and as a drug candidate for treating various diseases.
Scientific Research Applications
Antimicrobial and Antiviral Activity : N-(1-adamantyl)acetamide serves as a starting compound for synthesizing aminoadamantanes. These have antimicrobial and antiviral activity and are used in treating diseases like influenza, herpes, and pneumonia. It's also the active component in midantane, a medication for Parkinson's disease treatment (R. Khusnutdinov et al., 2011).
Memory and Neural Impact : Studies have shown that compounds like Acetamiprid, which are chemically related to 1-Acetamidoadamantane, can impair memory consolidation by affecting the hippocampal glutamatergic system, potentially leading to neural degeneration (Mohsen Shamsi et al., 2021).
Mechanisms of Analgesic and Thermoregulatory Actions : Paracetamol, a related compound, has analgesic and thermoregulatory actions involving multiple pathways, including inhibition of COX-1 variant enzymes and activation of endocannabinoid and TRPV1 systems (S. Ayoub, 2021).
Synthesis Processes : The compound has been used in the Ritter reaction of 1-hydroxymethyladamantane with acetonitrile, producing various acetamide derivatives (Tadashi. Sasaki et al., 1970).
Anti-Influenza Activity : Aminoadamantane derivatives, like Amantadine, are effective in treating influenza A by inhibiting virus assembly, although resistance can occur due to mutations in the virus (A. Hay et al., 1986).
Chemical Reactions : Research has explored its reactions with sodium hydroxide in ethylene glycol or diethylene glycol to produce various compounds (N. Chapman & K. Toyne, 1972).
Prenatal Exposure Risks : Exposure to compounds like acetaminophen during pregnancy is linked to an increased risk of ADHD-like behaviors and hyperkinetic disorders in children (Z. Liew et al., 2014).
Mechanism of Action
While the mechanism of action of 1-Acetamidoadamantane is not well-understood, it is known that similar compounds like Amantadine act as a nicotinic antagonist, dopamine agonist, and noncompetitive NMDA antagonist . The antiviral mechanism of action is antagonism of the influenza virus A M2 proton channel, which prevents endosomal escape .
Safety and Hazards
1-Acetamidoadamantane is harmful if swallowed, in contact with skin, or if inhaled . It causes skin irritation and serious eye irritation and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area .
properties
IUPAC Name |
N-(1-adamantyl)acetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO/c1-8(14)13-12-5-9-2-10(6-12)4-11(3-9)7-12/h9-11H,2-7H2,1H3,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BCVXYGJCDZPKGV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC12CC3CC(C1)CC(C3)C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9061255 | |
Record name | Acetamide, N-tricyclo[3.3.1.13,7]dec-1-yl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9061255 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
880-52-4 | |
Record name | 1-Acetamidoadamantane | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=880-52-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-Adamantylacetamide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000880524 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-Acetamidoadamantane | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=527917 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Acetamide, N-tricyclo[3.3.1.13,7]dec-1-yl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Acetamide, N-tricyclo[3.3.1.13,7]dec-1-yl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9061255 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-tricyclo[3.3.1.13,7]dec-1-ylacetamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.011.741 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | N-ADAMANTYLACETAMIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/5283Y1VOII | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does the reaction of 1-acetamidoadamantane with sodium hydroxide differ depending on the solvent used?
A: The research paper [] highlights a significant difference in the reaction outcome of this compound with sodium hydroxide depending on the solvent used:
- Ethylene glycol: When ethylene glycol is used as the solvent, this compound reacts with sodium hydroxide to produce 2-(1-adamantylamino)ethanol [].
- Diethylene glycol: In contrast, using diethylene glycol as the solvent leads to the formation of the corresponding amine, specifically 1-adamantylamine [].
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